5-Bromopyrimidine-2-carbonyl chloride
Overview
Description
5-Bromopyrimidine-2-carbonyl chloride is a chemical compound with the formula C5H3BrCl2N2O . It is used for research purposes .
Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, it has been used in the electrophilic alkylation of arenes to produce 4-aryl-5-alkynylpyrimidines . It can also interact with excess electrons in a process that involves vibrational resonance and solvation effects .Scientific Research Applications
Microwave-Assisted Palladium-Catalyzed C-C Coupling and SNH Reactions
5-Bromopyrimidine reacts with bithiophene and its analogs in the presence of palladium catalysts to yield aryl-substituted pyrimidines through C-C coupling. Alternatively, SNH reactions catalyzed by Lewis acids produce bromoaryl pyrimidines. These reactions were optimized, and the structures of the resulting compounds were confirmed by X-ray crystallography, demonstrating the compound's utility in creating heteroaryl-substituted pyrimidines (Verbitskiy et al., 2013).
Suzuki–Miyaura Reaction Under Aerobic Conditions
5-Bromopyrimidine was used in ligand-free Pd(OAc)2-catalyzed Suzuki–Miyaura C–C coupling reactions under ambient conditions, demonstrating rapid reactions and high tolerance for various functional groups. This highlights its role in efficient and versatile synthesis processes (Zotto et al., 2008).
Preparation of Metal-Complexing Molecular Rods
Efficient syntheses of 5-brominated and 5,5'-dibrominated bipyridines and bipyrimidines, facilitated by Stille coupling and bromination, underline the compound's significance in preparing metal-complexing rods, useful in materials science and coordination chemistry (Schwab et al., 2002).
Minisci Reaction for CK2 Inhibitors Synthesis
The Minisci reaction facilitated the synthesis of 5-halopyrimidine-4-carboxylic acid esters, including 5-bromopyrimidine derivatives, used in the preparation of CK2 inhibitors, showcasing its potential in medicinal chemistry for developing pharmacologically active molecules (Regan et al., 2012).
Synthesis of Functionalized Pyridines
5-Bromopyridyl-2-magnesium chloride synthesis and its subsequent application in producing various functionalized pyridine derivatives underscore the versatility of 5-bromopyrimidine in synthetic organic chemistry, enabling the creation of compounds with potential applications in drug development and materials science (Song et al., 2004).
Safety and Hazards
Properties
IUPAC Name |
5-bromopyrimidine-2-carbonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2BrClN2O/c6-3-1-8-5(4(7)10)9-2-3/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFJXIZSCUJULGX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=N1)C(=O)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2BrClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.44 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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